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Compound of Interest

N,2-dimethyl-N-
Compound Name:
phenylbenzenesulfonamide

Cat. No.: B263490

For researchers, scientists, and drug development professionals, the quest for novel
therapeutic agents is a continuous journey of synthesis, characterization, and rigorous
evaluation. In this context, N,2-dimethyl-N-phenylbenzenesulfonamide emerges as a
molecule of interest within the broader class of sulfonamides, a scaffold renowned for its
diverse biological activities. This guide aims to provide a comparative framework for
understanding its potential, though a comprehensive analysis is currently hampered by the
limited publicly available data on its specific biological efficacy.

While direct comparative efficacy studies on N,2-dimethyl-N-phenylbenzenesulfonamide are
not readily found in the current scientific literature, an examination of its chemical structure and
the activities of closely related analogs can offer valuable insights. The core structure, a
benzenesulfonamide moiety with N-phenyl and dimethyl substitutions, places it in a class of
compounds that have historically demonstrated a wide range of therapeutic applications, from
antimicrobial to anticancer agents.

Structural and Physicochemical Properties

Understanding the foundational characteristics of N,2-dimethyl-N-
phenylbenzenesulfonamide is the first step in postulating its potential biological interactions.
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Property Value Reference

Molecular Formula C14H15NO2S Inferred from structure
Molecular Weight 261.34 g/mol Inferred from structure
General Class Benzenesulfonamide [11[2]

The precise arrangement of the methyl groups on both the phenyl and benzene rings is crucial

in defining the molecule's three-dimensional shape, solubility, and potential interactions with

biological targets.

Insights from Related Sulfonamide Derivatives

The broader family of sulfonamides has been extensively studied, revealing a diverse array of

biological activities. This knowledge can serve as a guide for potential areas of investigation for

N,2-dimethyl-N-phenylbenzenesulfonamide.

Potential Therapeutic Areas of Sulfonamides:

Antimicrobial Activity: The foundational therapeutic application of sulfonamides lies in their
ability to inhibit dihydropteroate synthase (DHPS), an enzyme crucial for folic acid synthesis
in bacteria.[3] This mechanism leads to a bacteriostatic effect.

Anti-inflammatory Effects: Certain sulfonamide derivatives have been investigated for their
anti-inflammatory properties.[2]

Enzyme Inhibition: Various sulfonamides have been designed to target specific enzymes,
including carbonic anhydrases and proteases, indicating their potential in treating a range of
conditions from glaucoma to viral infections.

Anticancer Activity: More recently, sulfonamide-containing compounds have been explored
as potential anticancer agents, targeting various pathways involved in tumor growth and
proliferation.

Experimental Protocols: A General Framework
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While specific experimental data for N,2-dimethyl-N-phenylbenzenesulfonamide is lacking, a
general workflow for its synthesis and initial biological screening can be outlined based on
established methods for related compounds.

Synthesis of N-arylbenzenesulfonamides

A common synthetic route involves the reaction of a substituted benzenesulfonyl chloride with
an appropriate aniline derivative.

Reactants

2-Methylbenzenesulfonyl chloride N-methylaniline

Re<¥:tion v

Base (e.g., Pyridine)
Solvent (e.g., Dichloromethane)

Product
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N,2-dimethyl-N-phenylbenzenesulfonamide
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Caption: General synthesis of N,2-dimethyl-N-phenylbenzenesulfonamide.

General Biological Screening Workflow

A primary investigation into the biological activity of a novel compound like N,2-dimethyl-N-
phenylbenzenesulfonamide would typically follow a tiered approach.
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Compound Synthesis & Purification
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Caption: A typical workflow for initial biological screening.

Future Directions

The absence of specific efficacy data for N,2-dimethyl-N-phenylbenzenesulfonamide
highlights a clear gap in the scientific knowledge base. Future research should focus on:

e Broad-Spectrum Biological Screening: Subjecting the compound to a wide range of in vitro
assays to identify potential biological targets.

o Comparative Studies: Once a primary activity is identified, conducting head-to-head studies
against established drugs or other relevant sulfonamide analogs.

e Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a series of related
analogs to understand the contribution of the specific methylation pattern to its biological
activity.
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In conclusion, while a definitive comparative guide on the efficacy of N,2-dimethyl-N-
phenylbenzenesulfonamide cannot be constructed at this time due to a lack of specific data,
its structural similarity to a well-established class of bioactive molecules suggests that it
warrants further investigation. The frameworks and general principles outlined here provide a
roadmap for researchers to begin to unlock the potential of this and other novel chemical
entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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